Cas no 946356-52-1 (1-(2-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946356-52-1
• MF: C₁₉H₁₃ClF₂N₂O₂
• MW: 374.768530607224
• CID: 5503922
• Update Time: 2025-08-02

1-(2-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenyl)methyl]-N-(2,4-difluorophenyl)-2-oxopyridine-3-carboxamide
• 1-(2-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H13ClF2N2O2/c20-15-6-2-1-4-12(15)11-24-9-3-5-14(19(24)26)18(25)23-17-8-7-13(21)10-16(17)22/h1-10H,11H2,(H,23,25)
• InChI Key： QEXGRMUFMQPMPI-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2Cl)C=CC=C1C(NC1=CC=C(F)C=C1F)=O

Additional information on 1-(2-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Recent Advances in the Study of 1-(2-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 946356-52-1)

The compound 1-(2-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 946356-52-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-3-carboxamide core and substituted phenyl rings, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its ability to interact with protein targets involved in inflammatory responses. The study employed molecular docking simulations and in vitro assays to demonstrate that 946356-52-1 exhibits high binding affinity to certain kinases, suggesting its potential as an anti-inflammatory agent. These findings are supported by subsequent in vivo studies, where the compound showed significant reduction in cytokine levels in murine models of rheumatoid arthritis.

In addition to its anti-inflammatory properties, recent investigations have explored the anticancer potential of 1-(2-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in several cancer cell lines, including breast and lung carcinomas. The researchers attributed this effect to the compound's ability to disrupt mitochondrial membrane potential and activate caspase pathways. Notably, the study also identified structural analogs of 946356-52-1 with improved selectivity profiles, paving the way for further drug development.

Pharmacokinetic studies have also been a focus of recent research. A team from the University of Cambridge (2024) conducted a comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) analysis of 946356-52-1. Their findings indicate that while the compound exhibits favorable oral bioavailability, its metabolic stability could be further optimized. This has led to ongoing efforts to synthesize derivatives with enhanced metabolic profiles while retaining the core pharmacophore.

The synthetic routes to 1-(2-chlorophenyl)methyl-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide have also seen recent advancements. A 2023 publication in Organic Process Research & Development described a novel, scalable synthesis method that improves yield and reduces byproduct formation. This development is particularly significant for potential industrial-scale production, addressing previous challenges in the compound's manufacturability.

Looking forward, the research community anticipates further exploration of 946356-52-1's therapeutic potential. Current clinical investigations are focusing on its application in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in cellular models of Alzheimer's disease. As these studies progress, the compound may emerge as a valuable tool for both therapeutic development and biological pathway elucidation in multiple disease contexts.